Cas no 2023788-19-2 (Tirzepatide)

• Product Name: Tirzepatide
• CAS No: 2023788-19-2
• Molecular Formula: C₂₂₅H₃₄₈N₄₈O₆₈
• Molecular Weight: 4813.45147800446
• CID: 4730223
• PubChem ID: 168009818

Tirzepatide Properties

Names and Identifiers

• Tirzepatide (LY3298176)
• P1206
• CID 156588324
• Tirzepatide
• 2023788-19-2
• C225H348N48O68
• DA-78491

• InChIKey： AAPYRSPHYSKGIS-MCNPHUAVSA-N
• Inchi： 1S/C225H348N48O68/c1-23-126(10)183(214(327)242-131(15)190(303)244-148(80-84-168(228)283)196(309)245-145(64-50-52-88-226)195(308)240-130(14)191(304)248-154(105-135-58-42-40-43-59-135)205(318)263-182(125(8)9)212(325)247-149(81-85-169(229)284)197(310)251-156(108-139-111-234-144-63-49-48-62-142(139)144)201(314)249-151(102-123(4)5)204(317)265-184(127(11)24-2)213(326)241-129(13)189(302)236-112-173(288)235-115-177(292)270-92-54-66-164(270)210(323)258-161(118-276)208(321)256-160(117-275)194(307)238-113-174(289)239-132(16)218(331)272-94-56-68-166(272)220(333)273-95-57-69-167(273)219(332)271-93-55-67-165(271)211(324)255-159(116-274)188(230)301)264-198(311)146(65-51-53-89-231-170(285)70-46-38-36-34-32-30-28-26-27-29-31-33-35-37-39-47-71-172(287)243-150(221(334)335)82-86-171(286)232-90-96-338-98-100-340-121-176(291)233-91-97-339-99-101-341-122-181(299)300)246-202(315)157(109-179(295)296)252-199(312)152(103-124(6)7)261-223(337)225(21,22)269-217(330)185(128(12)25-3)266-209(322)163(120-278)257-200(313)153(107-138-74-78-141(282)79-75-138)250-203(316)158(110-180(297)298)253-207(320)162(119-277)259-216(329)187(134(18)280)267-206(319)155(106-136-60-44-41-45-61-136)254-215(328)186(133(17)279)262-175(290)114-237-193(306)147(83-87-178(293)294)260-222(336)224(19,20)268-192(305)143(227)104-137-72-76-140(281)77-73-137/h40-45,48-49,58-63,72-79,111,123-134,143,145-167,182-187,234,274-282H,23-39,46-47,50-57,64-71,80-110,112-122,226-227H2,1-22H3,(H2,228,283)(H2,229,284)(H2,230,301)(H,231,285)(H,232,286)(H,233,291)(H,235,288)(H,236,302)(H,237,306)(H,238,307)(H,239,289)(H,240,308)(H,241,326)(H,242,327)(H,243,287)(H,244,303)(H,245,309)(H,246,315)(H,247,325)(H,248,304)(H,249,314)(H,250,316)(H,251,310)(H,252,312)(H,253,320)(H,254,328)(H,255,324)(H,256,321)(H,257,313)(H,258,323)(H,259,329)(H,260,336)(H,261,337)(H,262,290)(H,263,318)(H,264,311)(H,265,317)(H,266,322)(H,267,319)(H,268,305)(H,269,330)(H,293,294)(H,295,296)(H,297,298)(H,299,300)(H,334,335)/t126-,127-,128-,129-,130-,131-,132-,133+,134+,143-,145-,146-,147-,148-,149-,150-,151-,152-,153-,154-,155-,156-,157-,158-,159-,160-,161-,162-,163-,164-,165-,166-,167-,182-,183-,184-,185-,186-,187-/m0/s1
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC(CNC([C@H](CO)NC([C@H](CO)NC([C@@H]1CCCN1C(CNC(CNC([C@H](C)NC([C@H]([C@@H](C)CC)NC([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCC(N)=O)NC([C@H](C(C)C)NC([C@H](CC1C=CC=CC=1)NC([C@H](C)NC([C@H](CCCCN)NC([C@H](CCC(N)=O)NC([C@H](C)NC([C@H]([C@@H](C)CC)NC([C@H](CCCCNC(CCCCCCCCCCCCCCCCCCC(N[C@H](C(=O)O)CCC(NCCOCCOCC(NCCOCCOCC(=O)O)=O)=O)=O)=O)NC([C@H](CC(=O)O)NC([C@H](CC(C)C)NC(C(C)(C)NC([C@H]([C@@H](C)CC)NC([C@H](CO)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CC(=O)O)NC([C@H](CO)NC([C@H]([C@@H](C)O)NC([C@H](CC1C=CC=CC=1)NC([C@H]([C@@H](C)O)NC(CNC([C@H](CCC(=O)O)NC(C(C)(C)NC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(N[C@H](C(N)=O)CO)=O)=O

Computed Properties

• Exact Mass: 4812.5315671 g/mol
• Hydrogen Bond Donor Count: 58
• Hydrogen Bond Acceptor Count: 70
• Rotatable Bond Count: 163
• Monoisotopic Mass: 4810.5248574 g/mol
• Heavy Atom Count: 341
• Complexity: 11700
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 39
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.8
• Topological Polar Surface Area: 1790
• Molecular Weight: 4813